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Compound of Interest

Compound Name: 4-Methylnonane

Cat. No.: B107374 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methylnonane, a branched-chain alkane with the chemical formula C10H22, is a volatile

organic compound that has garnered interest for its potential industrial applications.[1][2] This

technical guide provides a comprehensive overview of 4-Methylnonane, including its

physicochemical properties, potential industrial uses, synthesis methodologies, and relevant

experimental protocols. The information is intended for researchers, scientists, and

professionals in drug development and other relevant fields who are interested in the

applications of this compound.

Physicochemical Properties of 4-Methylnonane
Understanding the physical and chemical properties of 4-Methylnonane is crucial for its

application in various industrial processes. A summary of its key properties is presented in the

table below.[3][4]
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Property Value Source(s)

Molecular Formula C10H22 [1][3]

Molecular Weight 142.28 g/mol [3]

Appearance Colorless, clear liquid [1][5]

Boiling Point 163-166 °C [4]

Density 0.73 g/mL at 20 °C [4]

Refractive Index n20/D 1.413

Flash Point 37.90 °C (100.00 °F) [5]

Solubility

Insoluble in water; Soluble in

organic solvents like ether,

benzene, and chloroform.

[1][4]

Potential Industrial Applications
The unique branched structure of 4-Methylnonane lends it advantageous properties for

several industrial applications, primarily in the fuel and lubricant industries, and as a reference

standard in analytical chemistry.[1][2]

Fuel Additive
Branched-chain alkanes are known to be desirable components in gasoline as they generally

exhibit higher octane ratings compared to their straight-chain counterparts, leading to more

efficient combustion and reduced engine "knocking".[6][7][8] While specific quantitative data on

the performance of 4-Methylnonane as a standalone fuel additive is not extensively

documented in publicly available literature, its structural similarity to other high-octane

branched alkanes suggests its potential to enhance the octane number of gasoline blends.[9]

Further research is warranted to quantify its specific impact on fuel performance metrics.

Lubricant Formulations
The formulation of high-performance lubricants often involves the use of synthetic base oils,

including branched paraffins and polyalphaolefins (PAOs).[10][11] Branched alkanes are
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favored for their lower pour points and acceptable viscosity indices compared to linear

paraffins.[10] Although detailed performance data for lubricants specifically containing 4-
Methylnonane is limited, the general properties of branched alkanes suggest its potential as a

component in synthetic and semi-synthetic lubricant formulations to improve low-temperature

fluidity and maintain viscosity over a range of temperatures.[12][13][14]

Gas Chromatography Reference Standard
Due to its stable and well-defined chemical structure, 4-Methylnonane is utilized as a

reference compound in gas chromatography (GC) for the analysis of hydrocarbon mixtures.[2]

Its distinct retention time under specific GC conditions allows for the identification and

quantification of this compound in complex samples.[15][16][17]

Synthesis of 4-Methylnonane
4-Methylnonane can be synthesized through various organic chemistry routes. The two

primary methods reported are alkylation and catalytic hydrogenation.[2]

Alkylation of Nonane
A common laboratory-scale synthesis involves the alkylation of a nonane derivative. While a

specific protocol for the direct alkylation of nonane to 4-methylnonane is not readily available,

a general approach would involve the use of a Grignard reagent or an organolithium reagent

with a suitable haloalkane.

Disclaimer: This is a generalized protocol and requires optimization for the specific synthesis of

4-Methylnonane.

Preparation of Grignard Reagent: In a flame-dried, three-necked flask equipped with a reflux

condenser, dropping funnel, and nitrogen inlet, magnesium turnings are reacted with a

suitable brominated nonane isomer (e.g., 4-bromononane) in anhydrous diethyl ether to form

the corresponding Grignard reagent.

Alkylation Reaction: The Grignard reagent is then reacted with a methylating agent, such as

methyl iodide, which is added dropwise at a controlled temperature.
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Work-up: The reaction mixture is quenched with a saturated aqueous solution of ammonium

chloride. The organic layer is separated, washed with brine, dried over anhydrous sodium

sulfate, and the solvent is removed under reduced pressure.

Purification: The crude product is purified by fractional distillation to yield 4-Methylnonane.

Grignard Reagent Preparation Alkylation Work-up & Purification

Mg turnings + 4-bromononane
in anhydrous ether

Formation of
Nonylmagnesium bromide Nonylmagnesium bromide Add Methyl Iodide 4-Methylnonane formation Quench with NH4Cl (aq) Extract & Dry Fractional Distillation Pure 4-Methylnonane

Click to download full resolution via product page

Alkylation Synthesis Workflow

Catalytic Hydrogenation of 4-Methylnonene
In an industrial setting, 4-Methylnonane can be produced via the catalytic hydrogenation of 4-

methylnonene.[2] This process involves the addition of hydrogen across the double bond of the

alkene in the presence of a metal catalyst.

Disclaimer: This is a generalized protocol and requires optimization for the specific

hydrogenation of 4-methylnonene.

Reaction Setup: 4-Methylnonene is dissolved in a suitable solvent, such as ethanol or ethyl

acetate, in a high-pressure reactor (autoclave). A catalytic amount of a hydrogenation

catalyst, typically palladium on carbon (Pd/C) or platinum on carbon (Pt/C), is added to the

solution.[18][19][20][21]

Hydrogenation: The reactor is sealed, purged with nitrogen, and then pressurized with

hydrogen gas to a specific pressure (e.g., 50-100 psi). The reaction mixture is stirred

vigorously at a set temperature (e.g., room temperature to 80°C) until the uptake of hydrogen

ceases.[19][22]

Work-up: The reactor is depressurized, and the catalyst is removed by filtration through a

pad of Celite.
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Purification: The solvent is removed from the filtrate by rotary evaporation, and the resulting

crude 4-Methylnonane can be further purified by distillation if necessary.

Hydrogenation Reaction Work-up & Purification

4-Methylnonene + Solvent
+ Pd/C Catalyst in Autoclave

Pressurize with H2
(50-100 psi)

Stir at controlled
temperature Hydrogen uptake ceases Depressurize & Filter

to remove catalyst
Remove solvent

(Rotary Evaporation) Distillation (optional) Pure 4-Methylnonane

Click to download full resolution via product page

Catalytic Hydrogenation Workflow

Experimental Protocol: Gas Chromatography
Analysis
The following is a generalized protocol for the use of 4-Methylnonane as a reference standard

in gas chromatography.

Instrumentation and Conditions
Gas Chromatograph: Agilent 7890B GC system (or equivalent)

Detector: Flame Ionization Detector (FID)

Column: HP-5ms (30 m x 0.25 mm x 0.25 µm) or equivalent non-polar capillary column

Carrier Gas: Helium, constant flow rate of 1 mL/min

Injector Temperature: 250 °C

Detector Temperature: 300 °C

Oven Program: Initial temperature of 50 °C, hold for 2 minutes, ramp to 250 °C at 10 °C/min,

hold for 5 minutes.

Injection Volume: 1 µL
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Split Ratio: 50:1

Procedure
Standard Preparation: Prepare a standard solution of 4-Methylnonane in a suitable solvent

(e.g., hexane or dichloromethane) at a known concentration (e.g., 100 ppm).

Sample Preparation: Prepare the hydrocarbon mixture to be analyzed by dissolving a known

amount in the same solvent used for the standard.

Injection: Inject the standard solution into the GC to determine the retention time of 4-
Methylnonane under the specified conditions.

Analysis: Inject the sample solution into the GC.

Data Analysis: Identify the 4-Methylnonane peak in the sample chromatogram by comparing

its retention time to that of the standard. The concentration of 4-Methylnonane in the sample

can be determined by comparing the peak area of the sample to the peak area of the

standard.
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Gas Chromatography Analysis Workflow

Conclusion
4-Methylnonane presents several promising avenues for industrial application, particularly as

a component in advanced fuels and lubricants, and as a reliable standard for analytical

purposes. While further research is needed to fully quantify its performance benefits in specific

formulations, its inherent properties as a branched-chain alkane make it a compound of

significant interest. The synthesis routes are well-established in principle, and standardized

analytical methods allow for its precise identification and quantification. This guide provides a

foundational understanding for researchers and professionals looking to explore the potential of

4-Methylnonane in their respective fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b107374#potential-industrial-applications-of-4-
methylnonane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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